Cas no 2138061-43-3 (1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine)

• Product Name: 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine
• CAS No: 2138061-43-3
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5927888
• PubChem ID: 165501572
• Update Time: 2025-05-24

1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2138061-43-3
• 1-(2-nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine
• EN300-1169435
• 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine

• Inchi： 1S/C13H19N3O4S/c1-10(2)12-9-14-7-8-15(12)21(19,20)13-6-4-3-5-11(13)16(17)18/h3-6,10,12,14H,7-9H2,1-2H3
• InChI Key： OMPPOEULGDMLDH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCNCC1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine

Introduction to 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine (CAS No. 2138061-43-3)

1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2138061-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a nitrobenzenesulfonyl group and an isopropyl substituent in the molecular structure imparts unique chemical properties that make it a valuable scaffold for further chemical modifications and functionalization.

The structural composition of 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine encompasses a benzene ring substituted with a nitro group at the 2-position, linked to a piperazine ring via a sulfonyl linkage. The piperazine ring is further modified with an isopropyl group at the 2-position, enhancing its solubility and bioavailability. This particular arrangement of functional groups makes the compound an attractive candidate for investigating its pharmacological effects, particularly in the context of central nervous system (CNS) disorders, pain management, and neuropharmacological applications.

In recent years, there has been growing interest in developing novel piperazine-based compounds due to their ability to interact with various biological targets. The nitrobenzenesulfonyl moiety is known to influence electronic properties and binding affinity, while the isopropyl group can modulate metabolic stability and pharmacokinetic profiles. These features have prompted researchers to explore 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine as a potential lead compound for drug discovery initiatives.

One of the most compelling aspects of this compound is its potential role in addressing neurological and psychiatric disorders. Piperazine derivatives have been extensively studied for their efficacy in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The introduction of a nitro group into the benzene ring can enhance binding interactions with specific receptors, thereby fine-tuning pharmacological activity. Preliminary studies have suggested that derivatives of this nature may exhibit properties similar to those of known therapeutic agents used in treating conditions such as depression, anxiety, and schizophrenia.

The synthesis of 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the nitration of benzene derivatives followed by sulfonylation, followed by nucleophilic substitution with piperazine and subsequent alkylation with isopropyl halides. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize yield while minimizing environmental impact.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine with target proteins. These studies have revealed that the compound can effectively interact with enzymes and receptors involved in neurotransmitter metabolism. The nitro group acts as an electron-withdrawing moiety, enhancing binding affinity through hydrogen bonding or ionic interactions, while the isopropyl group provides steric hindrance that can fine-tune receptor selectivity.

In clinical research settings, 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine has been evaluated in preclinical models for its potential therapeutic effects. Animal studies have demonstrated promising results in terms of reducing symptoms associated with CNS disorders without significant side effects. These findings have encouraged further investigation into its mechanism of action and potential for translation into human trials. Researchers are particularly interested in exploring its efficacy as an adjunct therapy alongside existing medications used for treating neurological conditions.

The pharmacokinetic profile of 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine has been thoroughly analyzed to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that the compound exhibits moderate solubility in water and lipids, allowing for oral administration with reasonable bioavailability. Metabolic pathways involving cytochrome P450 enzymes have been identified as key factors influencing its clearance from the body. This information is crucial for optimizing dosing regimens and predicting potential drug-drug interactions.

Future directions in the research of 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine include exploring structural analogs to enhance potency and selectivity. By modifying either the nitrobenzenesulfonyl or isopropyl groups, researchers aim to develop compounds with improved pharmacological profiles suitable for clinical use. Additionally, investigating synthetic routes that incorporate sustainable practices will be essential for large-scale production while adhering to regulatory standards.

The broader significance of this compound lies in its contribution to advancing our understanding of piperazine-based therapeutics. As research progresses, insights gained from studying 1-(2-Nitrobenzenesulfonyl)-2-(propan-2-yl)piperazine will likely inform the development of new drugs targeting neurological disorders. Its unique structural features offer a versatile platform for medicinal chemists to design molecules with tailored biological activities.